Cas no 2411218-35-2 (2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide)

• Product Name: 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide
• CAS No: 2411218-35-2
• MF: C₈H₁₁ClN₂O₂
• MW: 202.638140916824
• CID: 5360372
• PubChem ID: 146098404
• Update Time: 2025-05-21

2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-(1,3-oxazol-4-yl)propyl]acetamide
• Z3952175310
• 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide

• Inchi： 1S/C8H11ClN2O2/c1-2-6(11-8(12)3-9)7-4-13-5-10-7/h4-6H,2-3H2,1H3,(H,11,12)
• InChI Key： BFUWBVBBBQWAMP-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1=COC=N1)CC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 178
• XLogP3: 1
• Topological Polar Surface Area: 55.1

Additional information on 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide

Comprehensive Overview of 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide (CAS No. 2411218-35-2)

2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide (CAS No. 2411218-35-2) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and agrochemical research. This compound, characterized by its unique oxazole ring and chloroacetamide functional group, exhibits versatile applications in drug discovery and crop protection. Its molecular structure, combining a 1,3-oxazol-4-yl moiety with a propylacetamide chain, makes it a valuable intermediate for synthesizing biologically active molecules.

In recent years, the demand for heterocyclic compounds like 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide has surged due to their role in developing novel pharmaceuticals and agrochemicals. Researchers are particularly interested in its potential as a bioactive scaffold, which could lead to breakthroughs in treating diseases or enhancing crop yields. The compound's CAS No. 2411218-35-2 is frequently searched in academic databases, reflecting its growing relevance in scientific literature.

One of the key trends driving interest in this compound is the rise of precision agriculture and sustainable farming. Farmers and agronomists are increasingly seeking eco-friendly agrochemicals that minimize environmental impact while maximizing efficacy. 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide is being explored for its potential to address these needs, thanks to its selective mode of action and biodegradability. Similarly, in the pharmaceutical sector, the compound's oxazole core is being investigated for its ability to modulate biological targets, such as enzymes and receptors, in disease pathways.

The synthesis of 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide involves multi-step organic reactions, often starting from readily available precursors like 4-oxazolecarboxaldehyde and chloroacetyl chloride. Its purity and stability are critical for ensuring consistent performance in downstream applications. Analytical techniques such as HPLC, NMR, and mass spectrometry are commonly employed to characterize the compound and verify its structural integrity.

From an industrial perspective, CAS No. 2411218-35-2 is gaining traction as a high-value intermediate in the production of specialty chemicals. Manufacturers are optimizing scalable synthesis routes to meet the growing demand from research institutions and commercial enterprises. Additionally, regulatory compliance and safety assessments are integral to its commercialization, ensuring adherence to global standards for chemical handling and environmental protection.

In conclusion, 2-chloro-N-1-(1,3-oxazol-4-yl)propylacetamide (CAS No. 2411218-35-2) represents a promising compound at the intersection of chemistry, biology, and agriculture. Its unique structural features and broad applicability make it a subject of ongoing research and innovation. As scientific advancements continue to unfold, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and sustainable agriculture.